Cas no 1249829-57-9 (3-bromo-4-(1-methoxypropan-2-yl)aminobenzonitrile)

• Product Name: 3-bromo-4-(1-methoxypropan-2-yl)aminobenzonitrile
• CAS No: 1249829-57-9
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 5231658
• PubChem ID: 62535274
• Update Time: 2025-06-14

3-bromo-4-(1-methoxypropan-2-yl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-[(1-methoxypropan-2-yl)amino]benzonitrile
• 3-Bromo-4-((1-methoxypropan-2-yl)amino)benzonitrile
• 3-Bromo-4-(1-methoxypropan-2-ylamino)benzonitrile
• 3-bromo-4-(1-methoxypropan-2-yl)aminobenzonitrile

• Inchi： 1S/C11H13BrN2O/c1-8(7-15-2)14-11-4-3-9(6-13)5-10(11)12/h3-5,8,14H,7H2,1-2H3
• InChI Key： IUSWRZMEEPTKIN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1NC(C)COC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• XLogP3: 2.6
• Topological Polar Surface Area: 45

Additional information on 3-bromo-4-(1-methoxypropan-2-yl)aminobenzonitrile

Comprehensive Overview of 3-bromo-4-(1-methoxypropan-2-yl)aminobenzonitrile (CAS No. 1249829-57-9)

The compound 3-bromo-4-(1-methoxypropan-2-yl)aminobenzonitrile (CAS No. 1249829-57-9) is a specialized organic molecule featuring a unique combination of functional groups, including a bromine substituent, a methoxypropan-2-yl amine moiety, and a benzonitrile core. Its structural complexity makes it a valuable intermediate in pharmaceutical research, agrochemical development, and advanced material synthesis. Researchers and industry professionals frequently seek information on its synthesis methods, physicochemical properties, and potential applications in drug discovery.

In recent years, the demand for halogenated aromatic compounds like 3-bromo-4-(1-methoxypropan-2-yl)aminobenzonitrile has surged due to their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures for targeted therapeutics and biomaterials. The presence of the nitrile group further enhances its utility as a precursor for carboxylic acids, amides, and heterocycles, aligning with the growing interest in green chemistry and atom-efficient synthesis.

From an analytical perspective, CAS No. 1249829-57-9 exhibits distinct spectral characteristics, including NMR peaks attributable to the bromine atom and the methoxypropan-2-yl chain. These features facilitate its identification and purity assessment, which are critical for quality control in industrial settings. Additionally, its solubility profile in polar and non-polar solvents has been a subject of study, particularly for optimizing reaction conditions in catalytic systems.

The compound’s potential biological activity has also garnered attention, with preliminary studies suggesting interactions with enzyme targets involved in inflammation and metabolic disorders. This aligns with current trends in precision medicine, where researchers explore small-molecule modulators for personalized therapies. However, further in vitro and in vivo studies are necessary to validate these hypotheses.

Environmental and regulatory considerations for 3-bromo-4-(1-methoxypropan-2-yl)aminobenzonitrile emphasize its biodegradability and ecotoxicological impact, reflecting broader concerns about chemical sustainability. Innovations in waste reduction and catalyst recovery during its synthesis are actively explored to meet EPA and REACH guidelines.

In summary, CAS No. 1249829-57-9 represents a multifaceted compound with significant academic and industrial relevance. Its applications span medicinal chemistry, material science, and catalysis, driven by its adaptable chemical framework. As research progresses, this molecule is poised to play a pivotal role in addressing challenges in healthcare and sustainable technology.